molecular formula C17H18N2O3 B8658895 3-[3-(4-Isopropyl-phenyl)-ureido]-benzoic acid CAS No. 651748-49-1

3-[3-(4-Isopropyl-phenyl)-ureido]-benzoic acid

Cat. No.: B8658895
CAS No.: 651748-49-1
M. Wt: 298.34 g/mol
InChI Key: GLCDJZFUHDSMBK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[3-(4-Isopropyl-phenyl)-ureido]-benzoic acid is a useful research compound. Its molecular formula is C17H18N2O3 and its molecular weight is 298.34 g/mol. The purity is usually 95%.
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Properties

CAS No.

651748-49-1

Molecular Formula

C17H18N2O3

Molecular Weight

298.34 g/mol

IUPAC Name

3-[(4-propan-2-ylphenyl)carbamoylamino]benzoic acid

InChI

InChI=1S/C17H18N2O3/c1-11(2)12-6-8-14(9-7-12)18-17(22)19-15-5-3-4-13(10-15)16(20)21/h3-11H,1-2H3,(H,20,21)(H2,18,19,22)

InChI Key

GLCDJZFUHDSMBK-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=CC=C(C=C1)NC(=O)NC2=CC=CC(=C2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3-aminobenzoic acid (0.46 g, 3.4 mmol) in dimethylformamide (20 mL) at 0° C. was treated with 4-isopropylphenyl isocyanate (0.59 mL, 3.7 mmol). After stirring for 20 h, the solution was poured into 200 mL water, and the resulting precipitate was collected by filtration, washed with water and tetrahydrofuran, and dried under vacuum to afford the title product (0.85 g, 2.9 mmol, 85%) as a powder (m.p. 295-300° C.). TLC Rf 0.20 (ethyl acetate). 1H NMR (d6-DMSO, 300 MHz): δ 8.82 (1H, s), 8.57 (1H, s), 8.09 (1H, t, J=1.8 Hz), 7.58 (1H, dd, J=8.1, 1.1 Hz), 7.51 (1H, d, J=7.8 Hz), 7.36 (1H, t, J=8.0 Hz), 7.34 (2H, d, J=8.4 Hz), 7.12 (2H, d, J=8.4 Hz), 2.82 (1H, heptet, J=6.9 Hz), 1.17 (6H, d, J=6.9 Hz). MS (ES+): 299
Quantity
0.46 g
Type
reactant
Reaction Step One
Quantity
0.59 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
200 mL
Type
reactant
Reaction Step Two
Yield
85%

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